molecular formula C10H15N3O B8356841 3-(5-Methyl-1,3,4-oxadiazol-2-yl)quinuclidine

3-(5-Methyl-1,3,4-oxadiazol-2-yl)quinuclidine

Cat. No.: B8356841
M. Wt: 193.25 g/mol
InChI Key: XUXYMUGDVBCMJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(5-Methyl-1,3,4-oxadiazol-2-yl)quinuclidine is a useful research compound. Its molecular formula is C10H15N3O and its molecular weight is 193.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H15N3O

Molecular Weight

193.25 g/mol

IUPAC Name

2-(1-azabicyclo[2.2.2]octan-3-yl)-5-methyl-1,3,4-oxadiazole

InChI

InChI=1S/C10H15N3O/c1-7-11-12-10(14-7)9-6-13-4-2-8(9)3-5-13/h8-9H,2-6H2,1H3

InChI Key

XUXYMUGDVBCMJO-UHFFFAOYSA-N

Canonical SMILES

CC1=NN=C(O1)C2CN3CCC2CC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

(±) 1-Azabicyclo[2.2.2]octane-3-carboxylic acid hydrazide (D8) (0.36 g; 2.1 mmoles) and triethyl orthoacetate (3 ml) were heated at 120° C. for 2 h. Excess triethyl orthoacetate was evaporated in vacuo and the residue was heated for a further 2 h at 140° C. The reaction was diluted with water (10 ml), saturated with potassium carbonate and extracted into ether (3×15 ml). Combined organic extracts were dried (Na2SO4) and concentrated to give the title compound as an oil (0.29 g; 72%), which was purified as the oxalate salt. m.p. 147°-8° (Acetone-methanol).
Quantity
0.36 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Yield
72%

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